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Compound of Interest

Compound Name: 3-(Benzyloxy)propanoic acid

Cat. No.: B118377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory setting. It is not a substitute for a comprehensive Safety Data Sheet (SDS). All

personnel handling 3-(Benzyloxy)propanoic acid should be thoroughly trained in laboratory

safety and have access to and familiarity with the complete SDS for this compound and any

other chemicals in use.

Introduction
3-(Benzyloxy)propanoic acid is a carboxylic acid derivative utilized in various research and

development applications, including as a linker in Proteolysis Targeting Chimeras (PROTACs).

As with any chemical substance, a thorough understanding of its potential hazards and the

implementation of appropriate safety and handling precautions are paramount to ensure the

well-being of laboratory personnel and the integrity of the research. This guide provides an in-

depth overview of the known safety information, handling procedures, and emergency

protocols for 3-(Benzyloxy)propanoic acid.

Hazard Identification and Classification
Based on available data, 3-(Benzyloxy)propanoic acid is classified as an irritant. The Globally

Harmonized System (GHS) of Classification and Labelling of Chemicals provides the following

hazard identification:
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GHS Pictogram:

alt text

Signal Word:Warning

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 3-(Benzyloxy)propanoic acid is

presented in the table below. It is important to note that some data for related compounds is

included for a more comprehensive understanding where specific data for 3-
(Benzyloxy)propanoic acid is not available.
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Property Value Notes

Molecular Formula C₁₀H₁₂O₃

Molecular Weight 180.20 g/mol

Appearance Solid

Melting Point 31.5-33.5 °C

Boiling Point 124-130 °C at 0.01 Torr

Flash Point > 110 °C (> 230 °F)
Data for the structurally similar

3-Phenylpropionic acid.[2]

Specific Gravity 1.071 at 25 °C
Data for the structurally similar

3-Phenylpropionic acid.[2]

Toxicological Information
Detailed toxicological studies for 3-(Benzyloxy)propanoic acid are not readily available.

However, based on its GHS classification and data from structurally similar compounds, it

should be handled as a substance that is harmful if swallowed and can cause skin, eye, and

respiratory irritation.

Route of Exposure Potential Health Effects

Inhalation May cause respiratory tract irritation.[1]

Skin Contact Causes skin irritation.[1]

Eye Contact Causes serious eye irritation.[1]

Ingestion Harmful if swallowed.

Note: The toxicological properties have not been fully investigated. All handling should be

performed with the assumption that the compound is potentially harmful.

Experimental Protocols and Handling Procedures
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Adherence to strict experimental protocols is crucial for the safe handling of 3-
(Benzyloxy)propanoic acid.

Personal Protective Equipment (PPE)
A comprehensive approach to PPE is mandatory to minimize exposure.

Body Part Recommended Protection Specifications

Eyes/Face Safety goggles, Face shield

Chemical splash goggles are

required at all times. A face

shield should be worn when

handling larger quantities or

when there is a risk of

splashing.

Skin/Body
Laboratory coat, Chemical-

resistant apron

A fully buttoned lab coat is

mandatory. For tasks with a

higher risk of splashing, a

chemical-resistant apron

should be worn over the lab

coat.

Hands Chemical-resistant gloves

Nitrile or other appropriate

chemical-resistant gloves

should be worn. Gloves must

be inspected before use and

changed immediately if

contaminated.

General Handling
Work with 3-(Benzyloxy)propanoic acid should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[3]

Avoid the formation of dust.[3]

Avoid contact with skin, eyes, and clothing.[3]
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Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling the compound.

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated

place.[3]

Store away from incompatible materials such as strong oxidizing agents.

Spill Cleanup Protocol
In the event of a spill, follow these procedures:

Evacuate and Secure: Immediately evacuate the area and restrict access.

Personal Protection: Don appropriate PPE, including respiratory protection if dust is present.

Containment: For a solid spill, carefully sweep up the material to avoid generating dust. For a

solution, create a dike around the spill with an inert absorbent material like vermiculite or

sand.[4][5]

Neutralization (for acidic solutions): Cautiously neutralize with sodium bicarbonate or another

suitable neutralizing agent.[4][5]

Collection: Collect the spilled material and absorbent into a clearly labeled, sealed container

for hazardous waste disposal.[5]

Decontamination: Clean the spill area with soap and water.

Waste Disposal: Dispose of all contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.

Waste Disposal
All waste containing 3-(Benzyloxy)propanoic acid must be disposed of as hazardous

chemical waste.[6]

Collect waste in compatible, properly labeled containers.[6][7]
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Do not dispose of this chemical down the drain or in the regular trash.[6]

Follow all institutional and regulatory guidelines for hazardous waste disposal.

Emergency Procedures
First Aid Measures

Exposure Route First Aid Instructions

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek medical attention if

symptoms persist.

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek medical

attention if irritation develops or persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures
Suitable Extinguishing Media: Use dry chemical, carbon dioxide, water spray, or alcohol-

resistant foam.[1]

Specific Hazards: Emits toxic fumes under fire conditions.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.cwu.edu/about/offices/campus-safety/environmental-health-safety/chemical-safety-hazard-management/laboratory-hazardous-waste-disposal-guidelines.php
https://www.chemicalbull.com/images/product/MSDS-1764331484.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b118377?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualization of Safety Protocols
The following diagrams illustrate key safety and handling workflows for 3-
(Benzyloxy)propanoic acid.
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Receiving and Storage

Handling Protocol

Waste Disposal

Receive Chemical

Inspect Container

Store in Cool, Dry, Well-Ventilated Area

Don Appropriate PPE

Work in Fume Hood

Handle with Care

Keep Container Closed Collect Waste in Labeled Container

Store Waste Separately

Dispose as Hazardous Waste

Click to download full resolution via product page

Caption: General workflow for handling 3-(Benzyloxy)propanoic acid.
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Spill Emergency Workflow

Spill Occurs

Evacuate and Secure Area

Don Appropriate PPE

Contain Spill

Neutralize (if applicable)

Collect Waste

Decontaminate Area

Dispose of Waste

Click to download full resolution via product page

Caption: Emergency workflow for a spill of 3-(Benzyloxy)propanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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